Cas no 1251544-99-6 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• CAS No: 1251544-99-6
• MF: C₂₃H₂₈N₄O₅
• MW: 440.492225646973
• CID: 5972097
• PubChem ID: 49676009
• Update Time: 2025-06-30

N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• VU0648354-1
• F5596-1195
• N-(3,4-dimethoxyphenethyl)-2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide
• AKOS024514923
• 1251544-99-6
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetamide

• Inchi： 1S/C23H28N4O5/c1-29-18-6-5-16(14-20(18)30-2)7-10-24-21(28)15-27-11-8-17(9-12-27)22-25-26-23(32-22)19-4-3-13-31-19/h3-6,13-14,17H,7-12,15H2,1-2H3,(H,24,28)
• InChI Key： HZUDGNAFFOFQQN-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1CCN(CC(NCCC2C=CC(=C(C=2)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 440.20597001g/mol
• Monoisotopic Mass: 440.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide

Comprehensive Analysis of N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide (CAS No. 1251544-99-6)

The compound N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide (CAS No. 1251544-99-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a furan-2-yl moiety with a 1,3,4-oxadiazole ring, linked to a piperidine core, making it a promising candidate for drug discovery. Researchers are particularly interested in its acetylcholinesterase inhibitory activity, which could have implications for neurodegenerative diseases like Alzheimer's.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and safer pharmaceuticals. The 1,3,4-oxadiazole scaffold, present in this compound, is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan ring further enhances its pharmacological profile, as furan derivatives are often associated with antioxidant and neuroprotective effects. These attributes make CAS No. 1251544-99-6 a subject of intense research in academic and industrial laboratories.

One of the most frequently asked questions about this compound is its synthetic route. The synthesis typically involves the condensation of 2-(3,4-dimethoxyphenyl)ethylamine with a 1,3,4-oxadiazole-piperidine intermediate, followed by acetylation. The process requires careful optimization to achieve high yields and purity, which are critical for pharmacological studies. Another common query revolves around its solubility and stability, as these factors influence its bioavailability and formulation development.

The mechanism of action of N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide is another hot topic. Preliminary studies suggest that it may act as a multitarget-directed ligand, interacting with enzymes and receptors involved in oxidative stress and inflammation. This multitarget approach is increasingly favored in drug development, as it offers the potential to address complex diseases more comprehensively than single-target therapies.

From an SEO perspective, keywords such as "1,3,4-oxadiazole derivatives," "furan-based pharmaceuticals," and "piperidine acetamide synthesis" are highly relevant to this compound. These terms align with current trends in medicinal chemistry, where researchers are actively exploring hybrid molecules that combine multiple pharmacophores for enhanced efficacy. Additionally, the growing interest in natural product-inspired drug design has led to increased searches for compounds like CAS No. 1251544-99-6, which incorporate fragments derived from plant secondary metabolites.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide represents a fascinating example of modern drug design. Its structural complexity and potential therapeutic benefits make it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound may pave the way for new treatments in areas such as neurodegeneration, inflammation, and beyond.